Cas no 1251582-84-9 (4-(dimethylsulfamoyl)-N-(5-methyl-1,2-oxazol-3-yl)methylbenzamide)

• Product Name: 4-(dimethylsulfamoyl)-N-(5-methyl-1,2-oxazol-3-yl)methylbenzamide
• CAS No: 1251582-84-9
• MF: C₁₄H₁₇N₃O₄S
• MW: 323.367481946945
• CID: 5908849
• PubChem ID: 47728543
• Update Time: 2025-10-28

4-(dimethylsulfamoyl)-N-(5-methyl-1,2-oxazol-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylsulfamoyl)-N-[(5-methyl-1,2-oxazol-3-yl)methyl]benzamide
• F2493-2232
• 1251582-84-9
• AKOS024652191
• 4-(N,N-dimethylsulfamoyl)-N-((5-methylisoxazol-3-yl)methyl)benzamide
• 4-(dimethylsulfamoyl)-N-(5-methyl-1,2-oxazol-3-yl)methylbenzamide

• Inchi： 1S/C14H17N3O4S/c1-10-8-12(16-21-10)9-15-14(18)11-4-6-13(7-5-11)22(19,20)17(2)3/h4-8H,9H2,1-3H3,(H,15,18)
• InChI Key： WIQGCWTXUNWIKW-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C)ON=1)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 323.09397721g/mol
• Monoisotopic Mass: 323.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 101Ų

Additional information on 4-(dimethylsulfamoyl)-N-(5-methyl-1,2-oxazol-3-yl)methylbenzamide

4-(Dimethylsulfamoyl)-N-(5-Methyl-1,2-Oxazol-3-Yl)Methylbenzamide: A Comprehensive Overview

4-(Dimethylsulfamoyl)-N-(5-Methyl-1,2-Oxazol-3-Yl)Methylbenzamide (CAS No: 1251582-84-9) is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential utility in drug design and material science. The molecule combines a benzamide core with a dimethylsulfamoyl group and a 5-methyl-1,2-oxazol substituent, making it a versatile compound for research and development.

The benzamide moiety serves as the central framework of this compound, providing stability and reactivity for further functionalization. The dimethylsulfamoyl group attached to the benzene ring introduces electron-withdrawing characteristics, enhancing the compound's ability to participate in various chemical reactions. This feature is particularly valuable in medicinal chemistry, where such groups are often employed to modulate the pharmacokinetic properties of drugs.

Recent studies have highlighted the potential of 4-(dimethylsulfamoyl)-N-(5-methyl-1,2-oxazol-3-Yl)methylbenzamide in the development of novel therapeutic agents. Researchers have explored its role as a scaffold for designing inhibitors of key enzymes involved in disease pathways. For instance, its ability to bind to protein targets with high affinity has been demonstrated in preclinical models, suggesting its potential as a lead compound for drug discovery.

The 5-methyl-1,2-Oxazol substituent adds another layer of complexity to this molecule's structure. Oxazole rings are known for their aromaticity and ability to engage in hydrogen bonding, which can significantly influence the compound's bioavailability and efficacy. Recent advancements in synthetic methodologies have enabled the precise control of substituent placement on the oxazole ring, allowing for fine-tuning of the molecule's properties.

From a synthetic perspective, the preparation of 4-(dimethylsulfamoyl)-N-(5-methyl-1,2-Oxazol-3-Yl)methylbenzamide involves a multi-step process that combines principles from organic synthesis and catalysis. The synthesis typically begins with the preparation of the benzamide derivative, followed by sequential introduction of the dimethylsulfamoyl and oxazole groups. Modern techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize reaction conditions and improve yield.

One of the most promising applications of this compound lies in its use as a building block for constructing bioactive molecules. Its modular structure allows chemists to introduce diverse functional groups at specific positions, enabling the creation of libraries of compounds for high-throughput screening. This approach has been instrumental in identifying new leads for treating conditions such as cancer, inflammation, and infectious diseases.

In addition to its role in drug discovery, 4-(dimethylsulfamoyl)-N-(5-Methyl-1,2-Oxazol-3-Yl)Methylbenzamide has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various surface modification techniques.

The study of this compound has also contributed to our understanding of sulfur-containing heterocycles in organic chemistry. The dimethylsulfamoyl group introduces sulfur into the molecule, which can influence its reactivity and stability under different conditions. This has led to new insights into sulfur chemistry and its applications in designing robust chemical systems.

In conclusion, 4-(dimethylsulfamoyl)-N-(5-Methyl-1,2-Oxazol-3-Yl)Methylbenzamide (CAS No: 1251582-84-9) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications in drug design, materials science, and sulfur chemistry research. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing chemical innovation.